Cas no 401843-76-3 (3-azatricyclo7.4.0.0,2,5trideca-1(13),9,11-trien-4-one)

• Product Name: 3-azatricyclo7.4.0.0,2,5trideca-1(13),9,11-trien-4-one
• CAS No: 401843-76-3
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 3967642
• PubChem ID: 20743523
• Update Time: 2025-10-21

3-azatricyclo7.4.0.0,2,5trideca-1(13),9,11-trien-4-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzo[6,7]cyclohept[1,2-b]azet-2-one, 1,2a,3,4,5,9b-hexahydro-
• 3-Azatricyclo[7.4.0.02,5]trideca-1(13),9,11-trien-4-one
• 3-azatricyclo7.4.0.0,2,5trideca-1(13),9,11-trien-4-one
• EN300-1131894
• AKOS015695230
• 401843-76-3
• 3-Azatricyclo[7.4.0.0,2,5]trideca-1(13),9,11-trien-4-one

• Inchi： 1S/C12H13NO/c14-12-10-7-3-5-8-4-1-2-6-9(8)11(10)13-12/h1-2,4,6,10-11H,3,5,7H2,(H,13,14)
• InChI Key： CDCAHLUUGYXLKM-UHFFFAOYSA-N
• SMILES： N1C(=O)C2CCCC3=CC=CC=C3C12

Computed Properties

• Exact Mass: 187.099714038Da
• Monoisotopic Mass: 187.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-azatricyclo7.4.0.0,2,5trideca-1(13),9,11-trien-4-one

Recent Advances in the Study of 3-azatricyclo[7.4.0.0²,⁵]trideca-1(13),9,11-trien-4-one (CAS: 401843-76-3)

The compound 3-azatricyclo[7.4.0.0²,⁵]trideca-1(13),9,11-trien-4-one (CAS: 401843-76-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's complex tricyclic structure, which incorporates a nitrogen atom within a fused ring system. This structural motif is of particular interest due to its resemblance to several bioactive natural products and its potential to interact with biological targets in novel ways. Researchers have employed advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, to access this scaffold efficiently.

In terms of biological activity, preliminary investigations have demonstrated that 3-azatricyclo[7.4.0.0²,⁵]trideca-1(13),9,11-trien-4-one exhibits promising activity against a range of molecular targets. Notably, it has shown inhibitory effects on certain kinases involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, opening avenues for neurological and psychiatric drug development.

Mechanistic studies utilizing X-ray crystallography and NMR spectroscopy have provided insights into the compound's binding modes with various biological targets. These structural analyses have revealed that the rigid tricyclic core of the molecule allows for specific interactions with target proteins, while the nitrogen atom serves as a key pharmacophore for hydrogen bonding. Such detailed understanding of structure-activity relationships is crucial for the rational design of derivatives with improved potency and selectivity.

From a pharmaceutical development perspective, recent pharmacokinetic studies have evaluated the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. While the molecule demonstrates reasonable metabolic stability, challenges remain in optimizing its solubility and bioavailability. Several research groups are currently exploring prodrug strategies and formulation approaches to address these limitations.

The potential therapeutic applications of this compound are diverse. In oncology research, derivatives have shown selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. In neuroscience, preliminary data suggest neuroprotective effects in models of neurodegenerative diseases. Furthermore, the compound's scaffold has served as a starting point for the development of novel antiviral agents, with promising activity against RNA viruses.

Recent patent filings indicate growing commercial interest in this chemical class, with several pharmaceutical companies claiming derivatives of 3-azatricyclo[7.4.0.0²,⁵]trideca-1(13),9,11-trien-4-one for various therapeutic indications. This intellectual property activity underscores the compound's potential value in drug discovery pipelines.

In conclusion, 3-azatricyclo[7.4.0.0²,⁵]trideca-1(13),9,11-trien-4-one represents a promising scaffold in medicinal chemistry with multiple potential therapeutic applications. Ongoing research continues to explore its full pharmacological potential while addressing the challenges associated with its drug-like properties. The compound's unique structural features and diverse biological activities make it a compelling subject for future investigation in chemical biology and pharmaceutical development.